molecular formula C12H15NO3 B8345147 (4-Formyl-3,5-dimethylphenylamino)-acetic acid methyl ester

(4-Formyl-3,5-dimethylphenylamino)-acetic acid methyl ester

Cat. No.: B8345147
M. Wt: 221.25 g/mol
InChI Key: ZQDHOYTVBLDINA-UHFFFAOYSA-N
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Description

(4-Formyl-3,5-dimethylphenylamino)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO3

Molecular Weight

221.25 g/mol

IUPAC Name

methyl 2-(4-formyl-3,5-dimethylanilino)acetate

InChI

InChI=1S/C12H15NO3/c1-8-4-10(13-6-12(15)16-3)5-9(2)11(8)7-14/h4-5,7,13H,6H2,1-3H3

InChI Key

ZQDHOYTVBLDINA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C=O)C)NCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-amino-2,6-dimethylbenzaldehyde (600 mg) and bromoacetic acid methyl ester (0.4 mL) in DMF (20 mL) was added K2CO3 (1.4 g) and the suspension was heated at 80° C. After 1 h, additional bromoacetic acid methyl ester (0.4 mL) was added and this process was continued until the starting material was consumed (check by LC/MS). The reaction mixture was partioned between water and EtOAc. The aqueous layer was extracted with EtOAc. The combined organic layers were dried, filtered and concentrated and the residue was purified by flash chromatography using hexanes/ethyl acetate (2:1) to give (4-formyl-3,5-dimethylphenylamino)-acetic acid methyl ester as a yellow solid. MS (ESI)m/z 222 (M+H).
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step One
Name
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step Two

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